Cas no 62358-05-8 (2-Cyclopentene-1-ethanol, (S)-)

2-Cyclopentene-1-ethanol, (S)- structure
62358-05-8 structure
Product Name:2-Cyclopentene-1-ethanol, (S)-
CAS No:62358-05-8
MF:C7H12O
MW:112.169582366943
CID:448009
PubChem ID:12630431
Update Time:2025-04-19

2-Cyclopentene-1-ethanol, (S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopentene-1-ethanol, (S)-
    • 62358-05-8
    • 2-[(1S)-Cyclopent-2-en-1-yl]ethan-1-ol
    • DTXSID10504988
    • Inchi: 1S/C7H12O/c8-6-5-7-3-1-2-4-7/h1,3,7-8H,2,4-6H2/t7-/m0/s1
    • InChI Key: DNITZIKVBPIDEY-ZETCQYMHSA-N
    • SMILES: OCC[C@H]1C=CCC1

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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